1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-(2-hydroxypropyl)urea
• InChI: InChI=1S/C12H18N2O2/c1-8-4-5-11(6-9(8)2)14-12(16)13-7-10(3)15/h4-6,10,15H,7H2,1-3H3,(H2,13,14,16)
• InChI Key: LXVWPIYSFJVPPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC(C)O)C
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea, also known as DPU, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DPU is a urea derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. Specifically, 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can have various effects on the nervous system.
Biochemical and Physiological Effects:
1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase, the induction of apoptosis in cancer cells, and the inhibition of certain receptors. Additionally, 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea in lab experiments is its relatively simple synthesis method. Additionally, 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea has been shown to have a high level of selectivity for certain enzymes and receptors, making it a promising candidate for drug development. However, one limitation of using 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea in lab experiments is its potential toxicity, as high doses of 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea have been shown to be toxic to cells.

Future Directions

There are numerous future directions for the study of 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea. One area of interest is in the development of new drugs, as 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea has been shown to have inhibitory effects on certain enzymes and receptors. Additionally, further investigation into the mechanism of action of 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea could lead to a better understanding of its potential applications in scientific research. Finally, the potential toxicity of 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea should be further studied in order to determine its safety for use in humans.

Synthesis Methods

The synthesis of 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea involves the reaction of 3,4-dimethylphenyl isocyanate with 2-hydroxypropylamine. The reaction is typically carried out in a solvent such as dichloromethane or ethanol, and the resulting product is purified using column chromatography.

Scientific Research Applications

1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea has been investigated for its potential use in various scientific research applications. One area of interest is in the development of new drugs, as 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea has been shown to have inhibitory effects on certain enzymes and receptors. Additionally, 1-(3,4-Dimethylphenyl)-3-(2-hydroxypropyl)urea has been studied for its potential use in cancer treatment, as it has been shown to induce apoptosis in cancer cells.